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Agarospirol: Core Chemical Data

The table below summarizes the key physicochemical properties of agarospirol identified from scientific

literature and chemical databases.

Property

Details

IUPAC Name

Chemical Formula

Molecular Weight

CAS Registry Number

Classification

Melting Point

Boiling Point

Natural Source

Chemical Structure

2-[(3R,5R,6R)-6,10-dimethylspiro[4.5]dec-9-en-3-yl]propan-2-ol [1]

C1sH260 [2] [1]

222.3663 g/mol [2]

1460-73-7 [2]

Sesquiterpene alcohol [1]

56-58 °C [1]

312 + 11 °C [1]

Essential oil of infected agarwood (Aquilaria agallocha Roxb.) [1]

A spiro-terpenoid with a characteristic agarospirane carbon skeleton [1]
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Agarospirol in Context: Agarwood Formation &
Analysis

Agarospirol is one of many sesquiterpenes produced by Aquilaria trees as a defensive response to wounding

and fungal infection [3] [4] [5]. Its presence is a marker for the agarwood formation process.

Research Focus on Sesquiterpenes and Chromones

Current phytochemical research on agarwood primarily isolates and identifies sesquiterpenes and 2-(2-
phenylethyl)chromone derivatives as the two predominant classes of aromatic compounds [6] [7] [8].
While numerous new compounds in these classes have been reported, recent reviews and metabolomic

studies do not highlight agarespirel as a major focus of current quantitative comparative studies [7] [8].

Experimental Workflow for Metabolite Analysis

The following diagram outlines a generalized experimental workflow used in modern studies to identify and

compare volatile metabolites, like sesquiterpenes, across different agarwood samples [8].
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Generalized workflow for agarwood metabolite profiling using GC-MS.

Key methodological details based on recent studies include:

e Sample Preparation: Agarwood samples are powdered and extracted with organic solvents like
acetone or ethanol, often using ultrasonication to improve efficiency [8] [7].

e GC-MS Analysis: Separation and identification are typically performed using Gas Chromatography-
Mass Spectrometry (GC-MS) with a non-polar capillary column. Temperature programs are complex
to resolve the wide range of metabolites [8].

e Chemical Profiling: The focus is often on the relative content of key aromatic compounds,
particularly 2-(2-phenylethyl)chromones and their derivatives, which are considered significant for
guality and bioactivity [8].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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